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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis, purification, and

characterization of 4-Acetylmorpholine, a versatile intermediate in the pharmaceutical and

agrochemical industries.[1][2][3] Additionally, this document outlines its application as a key

building block in the synthesis of commercially important fungicides.

Overview of 4-Acetylmorpholine
4-Acetylmorpholine (CAS No. 1696-20-4) is a derivative of morpholine characterized by an

acetyl group attached to the nitrogen atom.[4] It is a clear, colorless to slightly yellow liquid at

room temperature and is miscible with water.[2][3] Its stable molecular structure and reactivity

make it a valuable component in various chemical syntheses.[2]

Physicochemical Properties of 4-Acetylmorpholine
Property Value

Molecular Formula C₆H₁₁NO₂

Molecular Weight 129.16 g/mol

Boiling Point 240-245 °C

Melting Point 14 °C

Density 1.116 g/mL at 25 °C
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(Source: ChemicalBook, PubChem)

Synthesis of 4-Acetylmorpholine
4-Acetylmorpholine is typically synthesized via the acetylation of morpholine using various

acetylating agents. Common methods include reaction with acetic anhydride, acetyl chloride, or

methyl acetate.

Synthesis using Acetic Anhydride
This method offers high yields and purity and is a common laboratory-scale procedure.[5]

Reaction Scheme:

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add acetic acid as a solvent.

Addition of Reactants: While stirring, slowly add acetic anhydride to the flask. Subsequently,

add morpholine dropwise to the solution. An exothermic reaction will occur, raising the

temperature to 80-100°C.[5]

Reaction Conditions: Heat the mixture to reflux and maintain for 1-6 hours to ensure the

reaction goes to completion.[5]

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The

excess acetic anhydride and acetic acid can be removed by distillation.

Purification: The crude 4-Acetylmorpholine is then purified by vacuum distillation to obtain

the final product.

Quantitative Data:
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Parameter Value Reference

Molar Ratio (Morpholine:Acetic

Anhydride)
1:1 to 1:3 [5]

Reaction Time 1 - 6 hours [5]

Yield 98% [5]

Purity >98% [5]

Synthesis using Methyl Acetate
This industrial method is performed under pressure and provides high purity product.

Reaction Scheme:

Experimental Protocol:

Reaction Setup: Charge a pressure reactor with morpholine and methyl acetate.

Reaction Conditions: Heat the reactor to 100-180°C with a corresponding pressure of 0.5-1.2

MPa.[6] Maintain these conditions for 2-5 hours.[6]

Work-up: After the reaction, the crude product undergoes flash evaporation to separate the

lighter components (methanol, unreacted methyl acetate).[6]

Purification: The heavier fraction is then subjected to rectification (distillation) to remove

unreacted morpholine and purify the 4-Acetylmorpholine.[6]

Quantitative Data:
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Parameter Value Reference

Molar Ratio

(Morpholine:Methyl Acetate)
1:1.1 to 1:1.2 [6]

Temperature 100 - 180 °C [6]

Pressure 0.5 - 1.2 MPa [6]

Reaction Time 2 - 5 hours [6]

Yield 70 - 79%

Purity >99.5% [6]

Purification of 4-Acetylmorpholine
Due to its high boiling point, vacuum distillation is the preferred method for purifying 4-
Acetylmorpholine to prevent decomposition.[7]

Experimental Protocol for Vacuum Distillation:

Apparatus Setup: Assemble a vacuum distillation apparatus with a round-bottom flask

containing the crude 4-Acetylmorpholine, a short-path distillation head, a condenser, and a

receiving flask. Ensure all glassware is free of defects.

Vacuum Application: Connect the apparatus to a vacuum pump and slowly evacuate the

system to the desired pressure.

Heating: Gently heat the distillation flask using a heating mantle or oil bath.

Fraction Collection: Collect the fraction that distills at the expected boiling point for the

applied pressure. The boiling point of a compound decreases under reduced pressure.[7][8]

Characterization of 4-Acetylmorpholine
The identity and purity of the synthesized 4-Acetylmorpholine can be confirmed using various

analytical techniques.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used to determine the purity of 4-Acetylmorpholine and identify any impurities. The

mass spectrum of 4-Acetylmorpholine shows a molecular ion peak corresponding to its

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the structure of 4-Acetylmorpholine. The

spectra will show characteristic peaks for the acetyl group and the morpholine ring protons and

carbons.

Application of 4-Acetylmorpholine as a Chemical
Intermediate
4-Acetylmorpholine is a crucial intermediate in the synthesis of various agrochemicals,

particularly fungicides like dimethomorph and flumorph.[2][3]

Synthesis of Dimethomorph
Dimethomorph is synthesized from 4-Acetylmorpholine and 4-chloro-3,4-

dimethoxybenzophenone.[1] The reaction involves a condensation reaction followed by

dehydration.[9]

Reaction Overview:

The synthesis involves the reaction of 4-Acetylmorpholine with a substituted benzophenone

in the presence of a catalyst to form an intermediate, which is then dehydrated to yield

dimethomorph.[1][9]

Visualizations
Synthesis and Purification Workflow of 4-
Acetylmorpholine
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Caption: Workflow for the synthesis and purification of 4-Acetylmorpholine.
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Caption: Role of 4-Acetylmorpholine as an intermediate in fungicide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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